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Compound of Interest

Compound Name: 2CB-Ind

Cat. No.: B3064264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2CB-Ind is a conformationally-restricted derivative of the phenethylamine hallucinogen 2C-B.[1]

[2] It functions as a moderately potent and selective agonist for the serotonin 5-HT2A and 5-

HT2C receptors.[1][2] Understanding its preclinical dosing is crucial for elucidating its

pharmacological profile and therapeutic potential. These application notes provide a

comprehensive guide to dosing considerations, experimental protocols, and data interpretation

for preclinical research involving 2CB-Ind.

Chemical and Pharmacological Profile
A clear understanding of the physicochemical and pharmacological properties of 2CB-Ind is

fundamental for designing preclinical studies.
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Property Value Reference

IUPAC Name

(5-bromo-4,7-dimethoxy-2,3-

dihydro-1H-inden-1-

yl)methanamine

[1]

Molecular Formula C12H16BrNO2 [1]

Molar Mass 286.169 g·mol−1 [1]

Mechanism of Action
5-HT2A and 5-HT2C receptor

agonist
[1][2]

Binding Affinity (Ki) at human

5-HT2A receptor
47 nM [1]

Potency Comparison
Several times weaker than 2C-

B
[1][2]

Preclinical Dosing Strategy
Given that 2CB-Ind is a less potent analog of 2C-B, initial dosing in preclinical models should

be guided by the established effective doses of 2C-B, with an expectation that higher doses of

2CB-Ind will be required to elicit comparable effects.

Dose Range Finding Studies
A dose-range finding study is essential to determine the minimum effective dose and the

maximum tolerated dose. This typically involves administering a wide range of doses to a small

number of animals and observing for behavioral and physiological effects.

Estimating a Starting Dose for Head-Twitch Response
(HTR) Assay
The head-twitch response (HTR) in rodents is a well-established behavioral proxy for 5-HT2A

receptor activation and potential psychedelic-like effects in humans. While a specific ED50 for

2C-B in the HTR assay is not readily available in the literature, we can extrapolate from the

known potencies of other 5-HT2A agonists.
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Compound HTR ED50 (mice) Reference

LSD 52.9 µg/kg (0.0529 mg/kg)

DOI ~1 mg/kg [3]

Considering that 2C-B is a phenethylamine similar to DOI, its potency in the HTR assay is likely

to be in a similar range. As 2CB-Ind is several times weaker than 2C-B, a starting dose range

for 2CB-Ind in mice for the HTR assay could be cautiously estimated to be in the range of 1-10

mg/kg, with subsequent adjustments based on initial findings.

Experimental Protocols
Detailed methodologies for key in vivo assays are provided below. All animal procedures

should be conducted in accordance with institutional and national guidelines for animal care

and use.

Head-Twitch Response (HTR) Assay in Mice
This assay is a primary behavioral screen for 5-HT2A agonist activity.

Objective: To quantify the frequency of head twitches as a measure of 5-HT2A receptor

activation.

Materials:

Male C57BL/6J mice (8-10 weeks old)

2CB-Ind hydrochloride dissolved in 0.9% saline

Observation chambers

Video recording equipment and analysis software (optional, but recommended for accuracy)

Procedure:

Acclimatize mice to the testing room for at least 1 hour before the experiment.
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Administer 2CB-Ind or vehicle (saline) via intraperitoneal (i.p.) or subcutaneous (s.c.)

injection.

Immediately place the mouse in an individual observation chamber.

Record the number of head twitches for a period of 30-60 minutes. A head twitch is a rapid,

side-to-side rotational movement of the head.

Data is typically expressed as the total number of head twitches or the number of twitches

per unit of time.

Generate a dose-response curve to determine the ED50 (the dose that produces 50% of the

maximal response).

Open Field Test
This assay assesses locomotor activity and anxiety-like behavior.

Objective: To evaluate the effects of 2CB-Ind on general activity and exploration.

Materials:

Open field apparatus (a square arena with walls)

Video tracking software

Rodents (rats or mice)

Procedure:

Habituate the animals to the testing room.

Administer 2CB-Ind or vehicle.

Place the animal in the center of the open field arena.

Record activity for a set period (e.g., 15-30 minutes).
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Analyze parameters such as total distance traveled, time spent in the center versus the

periphery of the arena, and rearing frequency.

Prepulse Inhibition (PPI) of the Acoustic Startle
Response
PPI is a measure of sensorimotor gating, which can be disrupted by some psychoactive

compounds. A study on 2C-B in rats showed deficits in PPI.[4]

Objective: To assess the effect of 2CB-Ind on sensorimotor gating.

Materials:

Startle response chambers equipped with a loudspeaker and a motion sensor

Rats or mice

Procedure:

Acclimatize the animal to the startle chamber.

Administer 2CB-Ind or vehicle.

Present a series of acoustic stimuli: a startling pulse alone, a non-startling prepulse followed

by the startling pulse, and no stimulus (background noise).

Measure the startle response (whole-body flinch) for each trial type.

Calculate the percentage of PPI: (1 - (startle response on prepulse + pulse trials / startle

response on pulse-alone trials)) * 100.

Data Presentation
All quantitative data should be summarized in clearly structured tables to facilitate comparison

between different doses and control groups.

Table 1: Example Data Table for Head-Twitch Response Assay
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Treatment Group Dose (mg/kg) N
Mean Head
Twitches (± SEM)

Vehicle 0 8 2.5 ± 0.8

2CB-Ind 1 8 15.2 ± 3.1

2CB-Ind 3 8 45.8 ± 6.7

2CB-Ind 10 8 62.1 ± 8.9

Table 2: Example Data Table for Open Field Test

Treatment
Group

Dose (mg/kg) N
Total Distance
(m ± SEM)

Time in Center
(s ± SEM)

Vehicle 0 10 50.3 ± 5.2 15.1 ± 2.3

2CB-Ind 1 10 65.7 ± 6.8 12.8 ± 1.9

2CB-Ind 3 10 82.1 ± 7.5 9.5 ± 1.5

2CB-Ind 10 10 75.4 ± 8.1 8.2 ± 1.3
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Caption: 5-HT2A Receptor Signaling Cascade.
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Experimental Workflow for Preclinical Evaluation of
2CB-Ind
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Caption: Preclinical Evaluation Workflow.
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Caption: Logic for Initial Dose Estimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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